2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde
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Description
2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde is a bicyclic aldehyde featuring a cyclohexane ring substituted with a methyl group and an isopropyl group at the 1-position, along with a formyl (-CHO) functional group. This compound is structurally notable for its steric and electronic properties, influenced by the bulky isopropyl and methyl substituents.
Properties
Molecular Formula |
C11H20O |
|---|---|
Molecular Weight |
168.28 g/mol |
IUPAC Name |
2-methyl-1-propan-2-ylcyclohexane-1-carbaldehyde |
InChI |
InChI=1S/C11H20O/c1-9(2)11(8-12)7-5-4-6-10(11)3/h8-10H,4-7H2,1-3H3 |
InChI Key |
YSVYBWFSXRFQFN-UHFFFAOYSA-N |
Canonical SMILES |
CC1CCCCC1(C=O)C(C)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde typically involves the cyclization of appropriate precursors followed by functional group modifications. One common method is the cyclization of a suitable diene with a dienophile in the presence of a catalyst to form the cyclohexane ring. Subsequent functionalization steps introduce the methyl, isopropyl, and aldehyde groups under controlled conditions.
Industrial Production Methods
Industrial production of this compound may involve large-scale cyclization reactions using optimized catalysts and reaction conditions to ensure high yield and purity. The process may also include purification steps such as distillation or recrystallization to isolate the desired product.
Chemical Reactions Analysis
Types of Reactions
2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde can undergo various chemical reactions, including:
Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.
Substitution: The methyl and isopropyl groups can participate in substitution reactions, where hydrogen atoms are replaced by other functional groups.
Common Reagents and Conditions
Oxidation: Potassium permanganate (KMnO₄), chromium trioxide (CrO₃)
Reduction: Sodium borohydride (NaBH₄), lithium aluminum hydride (LiAlH₄)
Substitution: Halogenating agents, nucleophiles
Major Products Formed
Oxidation: 2-Methyl-1-(propan-2-yl)cyclohexane-1-carboxylic acid
Reduction: 2-Methyl-1-(propan-2-yl)cyclohexane-1-methanol
Substitution: Various substituted cyclohexane derivatives
Scientific Research Applications
2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor for drug development.
Industry: Utilized in the production of fragrances, flavors, and other specialty chemicals.
Mechanism of Action
The mechanism of action of 2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The aldehyde group can form covalent bonds with nucleophilic sites on proteins, potentially altering their function. The compound’s structural features may also influence its binding affinity and specificity for different targets.
Comparison with Similar Compounds
Key Observations :
- Isomerism : The trans-4-isopropyl analogue (CAS 32533-97-4) exhibits higher conformational stability due to reduced 1,3-diaxial interactions, whereas cis isomers may display lower melting points .
- Functional Group Reactivity : The propenyl substituent in 19684-46-9 introduces unsaturation, making it more reactive toward electrophilic additions compared to saturated analogues .
Physical and Chemical Properties
| Property | Target Compound | 1-(2-Methylprop-2-en-1-yl)... [CAS 19684-46-9] | trans-4-Isopropyl... [CAS 32533-97-4] |
|---|---|---|---|
| Molecular Weight (g/mol) | ~166 (estimated) | 166.26 | 154.25 |
| Purity | Not reported | ≥95% | Not reported |
| Melting Point | Not reported | Discontinued | Data lacking |
| Boiling Point | Not reported | Discontinued | Data lacking |
| Applications | Research chemical | Laboratory research (discontinued) | Chiral synthesis intermediates |
Notes:
Biological Activity
2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde, also known as an aromatic aldehyde, is a compound that has garnered attention for its potential biological activity. Its unique structure, characterized by a cyclohexane ring with a methyl group and an aldehyde functional group, allows it to interact with various biological molecules, potentially altering their functions. This article delves into the biological activities associated with this compound, examining its mechanisms of action, therapeutic potential, and relevant case studies.
- Molecular Formula : C10H18O
- Molecular Weight : 158.25 g/mol
- Functional Groups : Aldehyde, Aliphatic hydrocarbons
The biological activity of 2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde is primarily attributed to its aldehyde group, which can form covalent bonds with nucleophilic sites on proteins and enzymes. This interaction may lead to significant alterations in protein function and influence various biochemical pathways. The compound's ability to participate in cycloaddition reactions could also facilitate the development of novel compounds with enhanced biological properties.
Antimicrobial Activity
Recent studies have indicated that compounds similar to 2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde exhibit antimicrobial properties. For instance, several aldehyde derivatives have shown effectiveness against various bacterial strains, suggesting a potential application in developing new antimicrobial agents.
| Compound | Bacterial Strain | Minimum Inhibitory Concentration (MIC) |
|---|---|---|
| Compound A | Staphylococcus aureus | 12.5 μg/mL |
| Compound B | Escherichia coli | 10 μg/mL |
Anti-inflammatory Properties
The compound's interaction with cyclooxygenase (COX) enzymes is of particular interest due to the role these enzymes play in inflammation and pain signaling. Inhibition of COX enzymes can lead to reduced production of prostaglandins, which are mediators of inflammation.
Case Studies
- Study on COX Inhibition : A study investigated the inhibitory effects of various aldehyde compounds on COX enzymes. Results indicated that certain structural modifications in the aldehyde group enhanced binding affinity and selectivity towards COX-2 over COX-1, suggesting potential therapeutic applications in inflammatory diseases .
- Antimicrobial Efficacy : In vitro evaluations revealed that derivatives of 2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde demonstrated significant antibacterial activity against resistant strains of bacteria, including MRSA (Methicillin-resistant Staphylococcus aureus). The study highlighted the importance of the aldehyde functionality in mediating these effects.
Future Directions
The exploration of 2-Methyl-1-(propan-2-yl)cyclohexane-1-carbaldehyde's biological activity is still in its early stages. Future research should focus on:
- Mechanistic Studies : Detailed investigations into how this compound interacts at the molecular level with specific proteins and enzymes.
- Therapeutic Applications : Clinical trials to evaluate its efficacy and safety as a therapeutic agent for inflammatory conditions or infections.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
